Cas no 1807119-31-8 (1-Bromo-4-fluoro-5-nitro-2-(trifluoromethyl)benzene)

1-Bromo-4-fluoro-5-nitro-2-(trifluoromethyl)benzene structure
1807119-31-8 structure
Product Name:1-Bromo-4-fluoro-5-nitro-2-(trifluoromethyl)benzene
CAS No:1807119-31-8
MF:C7H2BrF4NO2
MW:287.993895053864
CID:4708011
PubChem ID:119000535
Update Time:2024-03-01

1-Bromo-4-fluoro-5-nitro-2-(trifluoromethyl)benzene Chemical and Physical Properties

Names and Identifiers

    • 1-Bromo-4-fluoro-5-nitro-2-(trifluoromethyl)benzene
    • Inchi: 1S/C7H2BrF4NO2/c8-4-2-6(13(14)15)5(9)1-3(4)7(10,11)12/h1-2H
    • InChI Key: KVCRYFRKEWXZJC-UHFFFAOYSA-N
    • SMILES: BrC1C=C(C(=CC=1C(F)(F)F)F)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 286.92050 g/mol
  • Monoisotopic Mass: 286.92050 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 0
  • Complexity: 254
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 45.8
  • Molecular Weight: 287.99

1-Bromo-4-fluoro-5-nitro-2-(trifluoromethyl)benzene Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-6758776-0.05g
1-bromo-4-fluoro-5-nitro-2-(trifluoromethyl)benzene
1807119-31-8 95%
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$312.0 2023-05-30
Enamine
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Enamine
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$666.0 2023-05-30
Enamine
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Enamine
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Enamine
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Enamine
EN300-6758776-5.0g
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Enamine
EN300-6758776-10.0g
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Aaron
AR01JHWR-50mg
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